6-(4-benzylpiperazin-1-yl)-N,N-dimethylpyridazin-3-amine

• IUPAC Name: 6-(4-benzylpiperazin-1-yl)-N,N-dimethylpyridazin-3-amine
• InChI: InChI=1S/C17H23N5/c1-20(2)16-8-9-17(19-18-16)22-12-10-21(11-13-22)14-15-6-4-3-5-7-15/h3-9H,10-14H2,1-2H3
• InChI Key: OKVADNOASNOHHH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C17H23N5
• Molecular Weight: 297.4 g/mol

Description

6-(4-benzylpiperazin-1-yl)-N,N-dimethylpyridazin-3-amine, commonly known as BDP, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. BDP is a small molecule that has been found to exhibit a range of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects. In

Mechanism of Action

The exact mechanism of action of BDP is not fully understood. However, it has been suggested that BDP may act as a dopamine D2 receptor antagonist, as well as a serotonin 5-HT1A receptor agonist. These actions may contribute to the antipsychotic, anxiolytic, and antidepressant effects of BDP.
Biochemical and Physiological Effects
BDP has been found to exhibit a range of biochemical and physiological effects. In animal studies, BDP has been shown to reduce locomotor activity, increase social interaction, and decrease anxiety-like behavior. BDP has also been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its pharmacological effects.

Advantages and Limitations for Lab Experiments

One advantage of using BDP in lab experiments is its well-characterized pharmacological profile. BDP has been extensively studied and its pharmacological effects are well understood. However, one limitation of using BDP in lab experiments is its potential toxicity. BDP has been found to be toxic at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on BDP. One area of interest is the development of more potent and selective BDP analogs. Another area of interest is the investigation of the potential use of BDP in the treatment of other neurological disorders, such as bipolar disorder and post-traumatic stress disorder. Finally, further research is needed to fully understand the mechanism of action of BDP and its potential therapeutic applications.

Synthesis Methods

BDP can be synthesized using a variety of methods, including the reaction of 3-amino-6-chloropyridazine with benzylpiperazine in the presence of sodium hydride, followed by the alkylation of the resulting intermediate with dimethyl sulfate. Alternatively, BDP can be synthesized using a one-pot reaction of 3-amino-6-chloropyridazine, benzylpiperazine, and dimethyl sulfate in the presence of potassium carbonate.

Scientific Research Applications

BDP has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects. BDP has also been investigated for its potential use in the treatment of neurological disorders such as schizophrenia, anxiety, and depression.